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Compound of Interest

Compound Name:
Bis(2-methoxyethyl) phthalate-

3,4,5,6-D4

Cat. No.: B1384124 Get Quote

CAS Number: 1398065-54-7

This technical guide provides comprehensive information on Bis(2-methoxyethyl) phthalate-
3,4,5,6-D4, a deuterated internal standard crucial for the accurate quantification of its non-

labeled counterpart, Bis(2-methoxyethyl) phthalate (DMEP), in various matrices. This document

is intended for researchers, scientists, and professionals in drug development and

environmental analysis who require precise and reliable analytical methods.

Chemical and Physical Properties
Bis(2-methoxyethyl) phthalate-3,4,5,6-D4 is a stable, isotopically labeled form of DMEP, an

industrial chemical historically used as a plasticizer. The incorporation of four deuterium atoms

on the phthalate ring provides a distinct mass difference, making it an ideal internal standard

for mass spectrometry-based analytical techniques.
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Property Value

CAS Number 1398065-54-7

Molecular Formula C₁₄H₁₄D₄O₆

Molecular Weight 286.31 g/mol

Appearance Colorless to light-colored liquid

Synonyms
Bis(2-methoxyethyl) phthalate-d4, Phthalic acid,

bis-methylglycol ester-D4

Storage Conditions
Room temperature, in a dry and well-ventilated

place

Metabolic Pathway of the Parent Compound
Understanding the metabolic fate of the parent compound, Bis(2-methoxyethyl) phthalate

(DMEP), is essential for interpreting analytical results and assessing potential biological

impacts. In vivo, DMEP undergoes a two-step metabolic process.[1] Initially, it is hydrolyzed to

its monoester, mono-2-methoxyethyl phthalate (MMEP), and 2-methoxyethanol (2-ME).

Subsequently, 2-methoxyethanol is oxidized to methoxyacetic acid (MAA).[1]
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Metabolic pathway of Bis(2-methoxyethyl) phthalate (DMEP).

Experimental Protocols: Use as an Internal Standard
in GC-MS Analysis
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Bis(2-methoxyethyl) phthalate-3,4,5,6-D4 is primarily utilized as an internal standard in

isotope dilution mass spectrometry (IDMS) for the quantification of DMEP in various samples,

including food, environmental matrices, and consumer products. The following provides a

generalized experimental protocol for such an analysis.

Materials and Reagents
Solvents: Hexane, acetone, dichloromethane (pesticide residue grade or equivalent)

Standards: Bis(2-methoxyethyl) phthalate (DMEP) analytical standard, Bis(2-methoxyethyl)
phthalate-3,4,5,6-D4 internal standard solution (e.g., 100 µg/mL in a suitable solvent)

Glassware: Scrupulously clean glassware, rinsed with acetone and hexane to avoid

phthalate contamination.

Sample Preparation (General Workflow)
The sample preparation method will vary depending on the matrix. A general workflow for a

solid matrix like a plastic toy is outlined below.
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Sample Preparation

GC-MS Analysis

1. Weigh Sample
(e.g., 0.5 g of plastic)

2. Spike with Internal Standard
(Bis(2-methoxyethyl) phthalate-d4)

3. Dissolve in Solvent
(e.g., Dichloromethane)

4. Precipitate Polymer
(e.g., with Hexane)

5. Centrifuge and Collect Supernatant

6. Concentrate the Extract

7. Inject into GC-MS
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General workflow for sample preparation and analysis.

Detailed Steps:
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Sample Weighing: Accurately weigh approximately 0.5 g of the homogenized sample into a

glass centrifuge tube.

Internal Standard Spiking: Spike the sample with a known amount of the Bis(2-
methoxyethyl) phthalate-3,4,5,6-D4 internal standard solution. The amount should be

chosen to yield a concentration within the calibrated range of the instrument.

Dissolution: Add a suitable solvent, such as dichloromethane, to dissolve the sample. Vortex

or sonicate to ensure complete dissolution.

Precipitation: Add a non-solvent for the polymer matrix, such as hexane, to precipitate the

bulk of the polymer.

Separation: Centrifuge the sample to pellet the precipitated polymer. Carefully transfer the

supernatant containing the analytes to a clean vial.

Concentration: Concentrate the extract under a gentle stream of nitrogen to a final volume

of, for example, 1 mL.

Analysis: The extract is now ready for injection into the GC-MS system.

Gas Chromatography-Mass Spectrometry (GC-MS)
Parameters
The following are typical starting parameters for the GC-MS analysis. Optimization may be

required based on the specific instrument and column used.
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Parameter Value

GC System Agilent 7890A or equivalent

MS System Agilent 5975C or equivalent

Column
HP-5ms (30 m x 0.25 mm, 0.25 µm) or

equivalent

Inlet Temperature 280 °C

Injection Mode Splitless

Injection Volume 1 µL

Oven Program
Initial 60 °C, hold 1 min; ramp 10 °C/min to 300

°C, hold 5 min

Carrier Gas Helium, constant flow at 1.0 mL/min

Transfer Line Temp 280 °C

Ion Source Temp 230 °C

Quadrupole Temp 150 °C

Ionization Mode Electron Ionization (EI) at 70 eV

Acquisition Mode Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Ions:

Compound Quantifier Ion (m/z) Qualifier Ion 1 (m/z) Qualifier Ion 2 (m/z)

Bis(2-methoxyethyl)

phthalate (DMEP)
149 163 59

Bis(2-methoxyethyl)

phthalate-d4
153 167 59

Calibration and Quantification
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Prepare a series of calibration standards containing known concentrations of the native DMEP

and a constant concentration of the deuterated internal standard. A calibration curve is

generated by plotting the ratio of the peak area of the DMEP quantifier ion to the peak area of

the deuterated internal standard quantifier ion against the concentration of DMEP. The

concentration of DMEP in the samples is then determined from this calibration curve.

Conclusion
Bis(2-methoxyethyl) phthalate-3,4,5,6-D4 is an indispensable tool for the accurate and

reliable quantification of its non-labeled analog. Its use in isotope dilution mass spectrometry

minimizes the effects of matrix interference and variations in sample preparation, leading to

high-quality analytical data. The protocols and information provided in this guide serve as a

comprehensive resource for researchers and scientists working with this important analytical

standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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